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Compound of Interest

Compound Name: 1-Methylacenaphthylene

Cat. No.: B15367223

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the health and safety
considerations for handling 1-Methylacenaphthylene. As of the time of writing, a specific
Safety Data Sheet (SDS) and complete toxicological data for 1-Methylacenaphthylene are not
readily available. Therefore, this guide is based on the chemical properties of 1-
Methylacenaphthylene, data from structurally similar compounds such as 1-
methylnaphthalene and acenaphthylene, and general safety protocols for handling polycyclic
aromatic hydrocarbons (PAHs) and potentially carcinogenic substances. It is imperative that all
laboratory personnel conduct their own risk assessments and adhere to their institution's safety
guidelines before handling this compound.

Introduction to 1-Methylacenaphthylene

1-Methylacenaphthylene is a polycyclic aromatic hydrocarbon (PAH). PAHs are a class of
organic compounds that are of significant interest in various fields of research, including
materials science and drug development. Due to the general classification of many PAHs as
potentially carcinogenic, it is crucial to handle 1-Methylacenaphthylene with a high degree of
caution. This guide outlines the known properties, potential hazards, and recommended safety
procedures for its handling in a laboratory setting.

Physical and Chemical Properties
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A summary of the known physical and chemical properties of 1-Methylacenaphthylene is
provided in the table below. This information is critical for understanding its behavior and for
implementing appropriate storage and handling procedures.

Property Value Reference
Molecular Formula CisHio

Molecular Weight 166.22 g/mol [1]
Appearance Not specified; likely a solid

Boiling Point 563.74 K (calculated) [2]

Melting Point Not specified

Octanol/Water Partition

Coefficient (logPoct/wat) 3.714 (calculated) 2]

Water Solubility (log10WS) -4.55 (calculated) [2]

Toxicological Data (Inferred from Structurally
Similar Compounds)

As specific toxicological data for 1-Methylacenaphthylene is unavailable, the following table
summarizes data for the related compounds 1-methylnaphthalene and acenaphthylene to
provide an indication of potential hazards. It is important to treat 1-Methylacenaphthylene as
having at least a similar hazard profile.
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Compound

Hazard Statements

Toxicological Data
(LD50/LC50)

Reference

1-Methylnaphthalene

Harmful if swallowed.
Irritating to eyes,
respiratory system
and skin. Toxic to
aquatic life with long

lasting effects.

Oral LD50 (Rat): 1840
mg/kg

Acenaphthylene

Harmful if swallowed.
Causes skin irritation.
Causes serious eye
irritation. May cause

respiratory irritation.

Not specified in the
provided search

results.

Note: The absence of data does not mean the absence of hazard. Given its classification as a

PAH, 1-Methylacenaphthylene should be handled as a potential carcinogen.

Hazard Identification and Risk Assessment

Based on the data from related compounds and the general properties of PAHSs, the primary

hazards associated with 1-Methylacenaphthylene are:

Carcinogenicity: Many PAHs are classified as known or suspected carcinogens.
Irritation: Potential for skin, eye, and respiratory tract irritation.
Toxicity: Potential for harm if ingested, inhaled, or absorbed through the skin.

Environmental Hazard: Likely to be toxic to aquatic life.

A thorough risk assessment should be conducted before any experiment involving 1-

Methylacenaphthylene. This assessment should consider the quantity of substance being

used, the nature of the experimental procedures, and the potential for exposure.

Experimental Protocols for Safe Handling
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The following protocols are based on general best practices for handling potentially hazardous
chemicals, particularly PAHs and suspect carcinogens.

Engineering Controls

The primary method for controlling exposure to hazardous chemicals is through the use of
engineering controls.

Decontamination of
. Work Area & Equipment
Transport in

Recemng and | Inspect & Log Secure/Storage Secondary Container _ | Preparation in Experimentation Collect Waste Waste Disposal
Unpacking Fume Hood

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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